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Compound of Interest

Compound Name: Methyl 4-hydroxybut-2-ynoate

Cat. No.: B1296378 Get Quote

Technical Data Sheet: Methyl 4-hydroxybut-2-
ynoate
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for Methyl 4-hydroxybut-2-ynoate, a

chemical compound of interest in various research and development applications. The data

herein is compiled from verified chemical databases to ensure accuracy and reliability for

professional use.

Chemical Identity and Properties
Methyl 4-hydroxybut-2-ynoate is an organic compound classified as an ester and an alcohol.

Its structure consists of a four-carbon chain containing a carbon-carbon triple bond (an alkyne),

a terminal hydroxyl group, and a methyl ester group.
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Property Value Source

Molecular Formula C5H6O3 [1][2]

Molecular Weight 114.10 g/mol [1]

Alternate Molecular Weight 114.1 g/mol

Alternate Molecular Weight 114.0993 [2]

CAS Number 31555-05-2 [2]

IUPAC Name methyl 4-hydroxybut-2-ynoate [1]

Physical Form Solid, semi-solid, or liquid [2]

Note on Methodologies and Visualizations:

Detailed experimental protocols for the synthesis or analysis of Methyl 4-hydroxybut-2-
ynoate are not provided in this document. Researchers should consult peer-reviewed scientific

literature for specific experimental procedures.

As a language model, I am unable to generate diagrams, including those using the DOT

language for Graphviz. For visualization of chemical structures, signaling pathways, or

experimental workflows, specialized chemical drawing software or diagramming tools are

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Methyl 4-hydroxybut-2-ynoate" molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296378#methyl-4-hydroxybut-2-ynoate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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